Cas no 646521-41-7 (Phosphoric acid, sec-pentyl dipropyl ester)
646521-41-7 structure
Product Name:Phosphoric acid, sec-pentyl dipropyl ester
CAS No:646521-41-7
MF:C11H25O4P
MW:252.287564992905
CID:419688
PubChem ID:71379227
Update Time:2025-04-19
Phosphoric acid, sec-pentyl dipropyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphoric acid, sec-pentyl dipropyl ester
- pentan-2-yl dipropyl phosphate
- DTXSID50801807
- 646521-41-7
-
- Inchi: 1S/C11H25O4P/c1-5-8-11(4)15-16(12,13-9-6-2)14-10-7-3/h11H,5-10H2,1-4H3
- InChI Key: KWFIZURKPXHXRZ-UHFFFAOYSA-N
- SMILES: P(=O)(OCCC)(OCCC)OC(C)CCC
Computed Properties
- Exact Mass: 252.14915
- Monoisotopic Mass: 252.14904627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, sec-pentyl dipropyl ester Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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